Cas no 2378496-93-4 (1-[(1R,2R)-2-Aminocyclopropyl]ethanol;hydrochloride)

• Product Name: 1-[(1R,2R)-2-Aminocyclopropyl]ethanol;hydrochloride
• CAS No: 2378496-93-4
• MF: C₅H₁₂ClNO
• MW: 137.607880592346
• CID: 5838476
• PubChem ID: 145912927
• Update Time: 2025-06-13

1-[(1R,2R)-2-Aminocyclopropyl]ethanol;hydrochloride Chemical and Physical Properties

Names and Identifiers

• rac-1-[(1R,2R)-2-aminocyclopropyl]ethan-1-ol hydrochloride
• 2378496-93-4
• 1-[(1R,2R)-2-Aminocyclopropyl]ethanol;hydrochloride
• EN300-7463275

• Inchi： 1S/C5H11NO.ClH/c1-3(7)4-2-5(4)6;/h3-5,7H,2,6H2,1H3;1H/t3?,4-,5+;/m0./s1
• InChI Key： PVZRNOYETAFKNP-GGTNOVMKSA-N
• SMILES： Cl.OC(C)[C@@H]1C[C@H]1N

Computed Properties

• Exact Mass: 137.0607417g/mol
• Monoisotopic Mass: 137.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 74.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-[(1R,2R)-2-Aminocyclopropyl]ethanol;hydrochloride

Comprehensive Overview of 1-[(1R,2R)-2-Aminocyclopropyl]ethanol hydrochloride (CAS No. 2378496-93-4)

1-[(1R,2R)-2-Aminocyclopropyl]ethanol hydrochloride (CAS No. 2378496-93-4) is a chiral cyclopropylamine derivative with significant potential in pharmaceutical and biochemical research. This compound, characterized by its stereospecific (1R,2R) configuration, has garnered attention for its unique structural properties and applications in drug discovery. The presence of both amino and hydroxyl functional groups makes it a versatile intermediate for synthesizing bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

Recent trends in pharmaceutical research highlight a growing interest in chiral building blocks like 1-[(1R,2R)-2-Aminocyclopropyl]ethanol hydrochloride. Researchers are exploring its role in designing precision medicines, especially for neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's rigid cyclopropane ring enhances metabolic stability, a critical factor in improving drug half-life—a topic frequently searched in AI-driven drug design forums. Additionally, its hydrochloride salt form improves solubility, addressing a common challenge in oral bioavailability optimization.

From a synthetic chemistry perspective, CAS No. 2378496-93-4 serves as a key intermediate for asymmetric synthesis. Its stereocenters enable the creation of enantiomerically pure compounds, aligning with the FDA's emphasis on chiral drug development. Laboratories often query its NMR spectra and HPLC purity methods, reflecting the demand for rigorous analytical validation. The compound's thermal stability (up to 150°C) also makes it suitable for high-temperature reactions, a feature highlighted in recent green chemistry publications.

In the context of bioisosterism, 1-[(1R,2R)-2-Aminocyclopropyl]ethanol hydrochloride is being studied as a cyclopropyl mimic for peptide backbone modifications. This application resonates with the rising popularity of peptide-based therapeutics, a trending topic in biotech investment circles. Its low cytotoxicity (confirmed via MTT assays) further supports its utility in cell-penetrating drug candidates—a frequent search term in medicinal chemistry databases.

Regulatory-wise, this compound complies with ICH Q3D guidelines for elemental impurities, a crucial consideration for GMP manufacturing. Suppliers often highlight its availability in kilogram-scale quantities, catering to the preclinical development market. The ethanol-hydroxyl group also allows for further derivatization, making it a favorite in combinatorial chemistry workflows—an area gaining traction in AI-assisted molecular design platforms.

Environmental impact studies indicate that 2378496-93-4 exhibits biodegradability under OECD 301 standards, aligning with the pharmaceutical industry's shift toward sustainable chemistry. This aspect frequently appears in ESG (Environmental, Social, Governance) reports for life science companies. Furthermore, its low bioaccumulation potential addresses safety concerns raised in ADMET prediction models—a hot topic in computational chemistry communities.

In summary, 1-[(1R,2R)-2-Aminocyclopropyl]ethanol hydrochloride represents a multifaceted tool for modern drug discovery. Its applications span from CNS drug candidates to peptidomimetics, while its chirality and solubility properties answer critical industry challenges. As research continues to explore its potential, this compound remains at the forefront of structure-activity relationship (SAR) studies and fragment-based drug design—two areas dominating current pharmaceutical innovation discourse.